Cas no 63963-41-7 (Benzo[h]quinazolin-4-amine, 2-(methylthio)-)

• Product Name: Benzo[h]quinazolin-4-amine, 2-(methylthio)-
• CAS No: 63963-41-7
• MF: C₁₃H₁₁N₃S
• MW: 241.311540842056
• CID: 1670767
• Update Time: 2024-09-03

Benzo[h]quinazolin-4-amine, 2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzo[h]quinazolin-4-amine, 2-(methylthio)-

• Inchi： 1S/C13H11N3S/c1-17-13-15-11-9-5-3-2-4-8(9)6-7-10(11)12(14)16-13/h2-7H,1H3,(H2,14,15,16)
• InChI Key： CJFFWOFUGSPRKQ-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC3=CC=CC=C32)=C(N)N=C1SC

Computed Properties

• Exact Mass: 241.06753

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Melting Point: 258-260 °C
• Boiling Point: 525.0±42.0 °C(Predicted)
• PSA: 51.8
• pka: 5.45±0.30(Predicted)